Cas no 2228148-60-3 (2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine)

2-(2-Chloropyridin-3-yl)-2-methoxypropan-1-amine is a versatile intermediate in organic synthesis, particularly valued for its pyridine and amine functional groups. The chloropyridine moiety enhances reactivity in cross-coupling reactions, while the methoxy and amine groups provide additional sites for further derivatization. This compound is useful in pharmaceutical and agrochemical research, where its structural features enable the development of biologically active molecules. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex heterocyclic frameworks. The product is typically handled under inert conditions to preserve its reactivity and purity.
2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine structure
2228148-60-3 structure
Product Name:2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine
CAS No:2228148-60-3
MF:C9H13ClN2O
MW:200.665321111679
CID:6097781
PubChem ID:165656449
Update Time:2025-06-14

2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine
    • 2228148-60-3
    • EN300-1977136
    • Inchi: 1S/C9H13ClN2O/c1-9(6-11,13-2)7-4-3-5-12-8(7)10/h3-5H,6,11H2,1-2H3
    • InChI Key: LOFYAMTXCULRGR-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(C)(CN)OC

Computed Properties

  • Exact Mass: 200.0716407g/mol
  • Monoisotopic Mass: 200.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 48.1Ų

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2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine Related Literature

Additional information on 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine

Comprehensive Analysis of 2-(2-Chloropyridin-3-yl)-2-Methoxypropan-1-Amine (CAS No. 2228148-60-3)

The compound 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine (CAS No. 2228148-60-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloropyridine moiety and a methoxypropanamine side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. This article delves into its properties, synthesis, and emerging applications while addressing common queries from scientific communities and industry professionals.

One of the most frequently asked questions about 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine revolves around its synthetic pathways. The compound is typically prepared through multi-step organic reactions, including nucleophilic substitution and reduction processes. Its chloropyridine core is a key structural feature that enhances its reactivity, enabling further derivatization. Recent studies highlight its role in developing small-molecule inhibitors, particularly in oncology and neurology research. The methoxypropanamine segment contributes to improved solubility and bioavailability, making it a valuable scaffold for medicinal chemistry.

In the context of sustainability, CAS No. 2228148-60-3 aligns with the growing demand for green chemistry solutions. Researchers are exploring eco-friendly catalytic methods to synthesize this compound, reducing waste and energy consumption. Its potential as a biodegradable intermediate in agrochemical formulations is another area of interest, addressing global concerns about environmental impact. Industry professionals often search for alternatives to traditional reagents, and this compound’s adaptability positions it as a promising candidate.

The pharmacological profile of 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine is another hot topic. Preliminary studies suggest its utility in designing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Its chloropyridine moiety is known to interact with neurotransmitter receptors, sparking investigations into treatments for neurodegenerative diseases. Additionally, its role in antibacterial and antifungal applications is under scrutiny, with researchers optimizing its derivatives for enhanced efficacy.

From an industrial perspective, the scalability of CAS No. 2228148-60-3 is critical. Manufacturers are investing in continuous flow chemistry techniques to produce this compound efficiently. Questions about its storage stability and handling protocols are common, given its sensitivity to moisture and light. Proper characterization using NMR spectroscopy and mass spectrometry ensures quality control, meeting regulatory standards for pharmaceutical intermediates.

In summary, 2-(2-chloropyridin-3-yl)-2-methoxypropan-1-amine (CAS No. 2228148-60-3) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, sustainable chemistry, and material science underscores its importance in modern research. As scientific inquiries evolve, this molecule continues to inspire innovation across disciplines, answering pressing questions about efficiency, safety, and functionality.

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